Cas no 129378-52-5 (N,N-Dimethyl-2-(tert-butyldimethylsilanyl)imidazole-1-sulfonamide)

• Product Name: N,N-Dimethyl-2-(tert-butyldimethylsilanyl)imidazole-1-sulfonamide
• CAS No: 129378-52-5
• MF: C₁₁H₂₃N₃O₂SSi
• MW: 289.469722032547
• MDL: MFCD12963638
• CID: 1224014
• PubChem ID: 6420209
• Update Time: 2025-10-15

N,N-Dimethyl-2-(tert-butyldimethylsilanyl)imidazole-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-[tert-butyl(dimethyl)silyl]-N,N-dimethyl-1H-imidazole-1-sulfonamide
• LogP
• 2-(tert-Butyldimethylsilyl)-N,N-dimethyl-1H-imidazole-1-sulfonamide
• N,N-Dimethyl-2-(tert-butyldimethylsilanyl)imidazole-1-sulfonamide
• 2-[Dimethyl(2-methyl-2-propanyl)silyl]-N,N-dimethyl-1H-imidazole- 1-sulfonamide
• N,N-Dimethyl-2-(tert-butyldimethylsilanyl)imidazole-1-sulfonamide
• i>,<i>N<
• 1-(Dimethylsulfamoyl)-2-(tert-butyldimethylsilyl)-1H-imidazole
• SY234424
• 2-[tert-butyl(dimethyl)silyl]-n,n-dimethyl-1h-imidazole-1-sulphonamide
• 2-[tert-butyl(dimethyl)silyl]-N,N-dimethylimidazole-1-sulfonamide
• 1-N-(dimethylsulfamoyl)-2-tert-butyldimethylsilyl imidazole
• BS-15157
• 2-[(1,1-Dimethylethyl)dimethylsilyl]-N,N-dimethyl-1H-imidazole-1sulfonamide
• 2-(tert-butyldimethylsilyl)-N,N-dimethylimidazole-1-sulfonamide
• EN300-18780454
• 2-(tert-butyldimethylsilyl)-1-(N,N-dimethylsulfamoyl) imidazole
• 1- N-(dimethylsulfamoyl)-2-tert-butyldimethylsilyl imidazole
• 1-Dimethylsulfamoyl-2-t-butyldimethylsilyl imidazole
• 2-(tert-butyl-dimethyl-silanyl)-imidazole-1-sulfonic acid dimethylamide
• SCHEMBL226223
• CS-0088540
• T70193
• 1-(N,N-dimethylsulphamoyl)-2-tert-butyldimethylsilylimidazole
• AKOS027446893
• C11H23N3O2SSi
• MFCD12963638
• 129378-52-5
• B5658

• MDL： MFCD12963638
• Inchi： 1S/C11H23N3O2SSi/c1-11(2,3)18(6,7)10-12-8-9-14(10)17(15,16)13(4)5/h8-9H,1-7H3
• InChI Key： TZBRCDMGXKRTCN-UHFFFAOYSA-N
• SMILES： S(N(C)C)(N1C=CN=C1[Si](C)(C)C(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 289.12819
• Monoisotopic Mass: 289.12802469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 62.0 to 66.0 deg-C
• Boiling Point: 355.7±25.0 °C at 760 mmHg
• Flash Point: 168.9±23.2 °C
• PSA: 55.2
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N,N-Dimethyl-2-(tert-butyldimethylsilanyl)imidazole-1-sulfonamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles 1-sulfamoyl-1,2,3-triazoles

Additional information on N,N-Dimethyl-2-(tert-butyldimethylsilanyl)imidazole-1-sulfonamide

N,N-Dimethyl-2-(tert-butyldimethylsilanyl)imidazole-1-sulfonamide (CAS No. 129378-52-5): An Overview

N,N-Dimethyl-2-(tert-butyldimethylsilanyl)imidazole-1-sulfonamide (CAS No. 129378-52-5) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in various biological and chemical processes.

The chemical structure of N,N-Dimethyl-2-(tert-butyldimethylsilanyl)imidazole-1-sulfonamide consists of an imidazole ring functionalized with a sulfonamide group and a tert-butyldimethylsilyl (TBS) protecting group. The TBS group is particularly noteworthy for its ability to protect the hydroxyl group during synthetic transformations, making this compound a valuable intermediate in the synthesis of complex molecules.

Recent advancements in the field of medicinal chemistry have highlighted the importance of N,N-Dimethyl-2-(tert-butyldimethylsilanyl)imidazole-1-sulfonamide in the development of novel therapeutic agents. Studies have shown that this compound can serve as a scaffold for the design and synthesis of potent inhibitors targeting various enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has demonstrated the potential of this compound as a lead structure for developing inhibitors of protein kinases, which are implicated in numerous diseases including cancer and inflammatory disorders.

In addition to its role in drug discovery, N,N-Dimethyl-2-(tert-butyldimethylsilanyl)imidazole-1-sulfonamide has also been explored for its utility in chemical biology. The imidazole moiety is known to form stable complexes with metal ions, which can be exploited for the development of metalloenzyme inhibitors or as ligands in coordination chemistry. This property makes the compound a valuable tool for probing biological systems and understanding enzyme mechanisms.

The synthetic accessibility of N,N-Dimethyl-2-(tert-butyldimethylsilanyl)imidazole-1-sulfonamide has further enhanced its appeal in academic and industrial settings. The TBS protecting group can be readily introduced and removed under mild conditions, allowing for efficient manipulation of the molecule during multi-step syntheses. This flexibility is crucial for optimizing synthetic routes and reducing overall costs in large-scale production processes.

From a safety and regulatory perspective, N,N-Dimethyl-2-(tert-butyldimethylsilanyl)imidazole-1-sulfonamide is generally considered safe when handled under appropriate laboratory conditions. However, it is important to adhere to standard safety protocols and guidelines to ensure the well-being of researchers and compliance with environmental regulations.

In conclusion, N,N-Dimethyl-2-(tert-butyldimethylsilanyl)imidazole-1-sulfonamide (CAS No. 129378-52-5) is a multifaceted compound with broad applications in organic synthesis, medicinal chemistry, and pharmaceutical research. Its unique structural features and synthetic versatility make it an invaluable tool for advancing scientific knowledge and developing innovative therapeutic solutions. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in the future of chemical and biological sciences.